Cas no 99389-26-1 (3,5-Difluorothiophenol)

3,5-Difluorothiophenol structure
3,5-Difluorothiophenol structure
Product Name:3,5-Difluorothiophenol
CAS No:99389-26-1
MF:C6H4F2S
MW:146.157767295837
MDL:MFCD06201795
CID:819957
PubChem ID:2758361
Update Time:2025-04-19

3,5-Difluorothiophenol Chemical and Physical Properties

Names and Identifiers

    • 3,5-Difluorobenzenethiol
    • 3,5-Difluorothiophenol
    • BENZENETHIOL, 3,5-DIFLUORO-
    • 3,5-Difluoro Thiophenol
    • 3,5-difluorobenzene-1-thiol
    • 3,5-DIFLUORO-BENZENETHIOL
    • PubChem6884
    • 3,5-bis(fluoranyl)benzenethiol
    • LFYVNHDFVIPZHV-UHFFFAOYSA-N
    • 3,5-difluorothiophenol, AldrichCPR
    • FCH921166
    • BBL103584
    • PC5677
    • SBB086487
    • STL557394
    • AK142981
    • AB0019786
    • ST24041232
    • V0288
    • A846015
    • EN300-673748
    • AKOS005256319
    • 3,5-Difluorophenyl mercaptan
    • MFCD06201795
    • FT-0735208
    • 99389-26-1
    • PS-11927
    • SCHEMBL458103
    • CS-W023131
    • DTXSID40374297
    • MDL: MFCD06201795
    • Inchi: 1S/C6H4F2S/c7-4-1-5(8)3-6(9)2-4/h1-3,9H
    • InChI Key: LFYVNHDFVIPZHV-UHFFFAOYSA-N
    • SMILES: SC1C=C(C=C(C=1)F)F

Computed Properties

  • Exact Mass: 146
  • Monoisotopic Mass: 146
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 87.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 1
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.323
  • Boiling Point: 155.8℃ at 760 mmHg
  • Flash Point: 155.8 °C at 760 mmHg
  • Refractive Index: 1.535

3,5-Difluorothiophenol Security Information

3,5-Difluorothiophenol Pricemore >>

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